Cas no 881598-34-1 (3-chloro-n-(2,5-difluorophenyl)benzamide)

• Product Name: 3-chloro-n-(2,5-difluorophenyl)benzamide
• CAS No: 881598-34-1
• MF: C₁₃H₈ClF₂NO
• MW: 267.658529281616
• CID: 1917323
• PubChem ID: 2983044
• Update Time: 2025-05-24

3-chloro-n-(2,5-difluorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(2,5-difluorophenyl)benzamide
• Benzamide, 3-chloro-N-(2,5-difluorophenyl)-
• AKOS000501885
• STL256234
• 881598-34-1
• AN-329/43341823
• 3-chloro-n-(2,5-difluorophenyl)benzamide

• Inchi： 1S/C13H8ClF2NO/c14-9-3-1-2-8(6-9)13(18)17-12-7-10(15)4-5-11(12)16/h1-7H,(H,17,18)
• InChI Key： XGWXJIKPBPQQTR-UHFFFAOYSA-N
• SMILES： C(NC1=CC(F)=CC=C1F)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 267.0262479g/mol
• Monoisotopic Mass: 267.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-chloro-n-(2,5-difluorophenyl)benzamide

Introduction to 3-chloro-n-(2,5-difluorophenyl)benzamide (CAS No. 881598-34-1) and Its Emerging Applications in Chemical Biology

The compound 3-chloro-n-(2,5-difluorophenyl)benzamide (CAS No. 881598-34-1) represents a fascinating class of molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. As a derivative of benzamide, this compound incorporates fluorine and chlorine substituents, which are strategically positioned to modulate its biological activity. The structural features of 3-chloro-n-(2,5-difluorophenyl)benzamide make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently identify and optimize molecules like 3-chloro-n-(2,5-difluorophenyl)benzamide for various biological targets. The presence of fluorine atoms, for instance, is well-documented to enhance metabolic stability and binding affinity to biological receptors. This has led to a surge in interest among medicinal chemists who are leveraging such structural motifs to design next-generation drugs.

In particular, the 2,5-difluorophenyl moiety in 3-chloro-n-(2,5-difluorophenyl)benzamide has been shown to exhibit unique interactions with enzymes and receptors, making it a valuable scaffold for developing inhibitors or agonists. Studies have demonstrated that fluorinated aromatic compounds can significantly alter the pharmacokinetic properties of drug candidates, improving their efficacy and reducing off-target effects. This has opened up new avenues for the design of more selective and potent therapeutics.

The benzamide core itself is a well-established pharmacophore found in numerous approved drugs. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions has been exploited in the development of treatments for a wide range of diseases. By incorporating fluorine and chlorine substituents into this framework, researchers aim to fine-tune the pharmacological profile of 3-chloro-n-(2,5-difluorophenyl)benzamide, enhancing its potential as a lead compound.

One of the most compelling aspects of 3-chloro-n-(2,5-difluorophenyl)benzamide is its versatility in medicinal chemistry. The chlorine atom at the 3-position of the benzamide ring provides a handle for further derivatization, allowing chemists to explore a diverse array of analogs with tailored biological activities. This flexibility has made it an attractive starting point for structure-activity relationship (SAR) studies aimed at identifying more potent and selective inhibitors.

Moreover, the growing body of evidence suggesting that fluorinated compounds can improve drug-like properties has spurred interest in exploring derivatives like 3-chloro-n-(2,5-difluorophenyl)benzamide further. These compounds have shown promise in preclinical models as modulators of various signaling pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. The ability to fine-tune their activity through structural modifications makes them particularly valuable for developing targeted therapies.

Recent research has also highlighted the role of computational methods in accelerating the discovery process for compounds like 3-chloro-n-(2,5-difluorophenyl)benzamide. Machine learning algorithms have been employed to predict binding affinities and optimize molecular structures based on large datasets of known bioactive molecules. These tools have significantly reduced the time and resources required to identify promising candidates for further experimental validation.

In conclusion,3-chloro-n-(2,5-difluorophenyl)benzamide (CAS No. 881598-34-1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluorine and chlorine substituents offers opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As computational methods continue to advance, the exploration of such molecules will undoubtedly yield new insights into their biological activities and applications.